molecular formula C33H43ClN8O5S B1239599 Suguan CAS No. 52337-30-1

Suguan

Cat. No. B1239599
CAS RN: 52337-30-1
M. Wt: 699.3 g/mol
InChI Key: LJTHZLWYIHCHKN-UHFFFAOYSA-N
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Description

Suguan, also known as Suguan, is a useful research compound. Its molecular formula is C33H43ClN8O5S and its molecular weight is 699.3 g/mol. The purity is usually 95%.
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properties

CAS RN

52337-30-1

Product Name

Suguan

Molecular Formula

C33H43ClN8O5S

Molecular Weight

699.3 g/mol

IUPAC Name

1-carbamimidoyl-1-(2-phenylethyl)guanidine;5-chloro-N-[2-[4-(cyclohexylcarbamoylsulfamoyl)phenyl]ethyl]-2-methoxybenzamide

InChI

InChI=1S/C23H28ClN3O5S.C10H15N5/c1-32-21-12-9-17(24)15-20(21)22(28)25-14-13-16-7-10-19(11-8-16)33(30,31)27-23(29)26-18-5-3-2-4-6-18;11-9(12)15(10(13)14)7-6-8-4-2-1-3-5-8/h7-12,15,18H,2-6,13-14H2,1H3,(H,25,28)(H2,26,27,29);1-5H,6-7H2,(H3,11,12)(H3,13,14)

InChI Key

LJTHZLWYIHCHKN-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)Cl)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3CCCCC3.C1=CC=C(C=C1)CCN(C(=N)N)C(=N)N

Canonical SMILES

COC1=C(C=C(C=C1)Cl)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3CCCCC3.C1=CC=C(C=C1)CCN(C(=N)N)C(=N)N

Other CAS RN

52337-30-1

synonyms

Suguan
Suguan phenformin monohydrochloride salt

Origin of Product

United States

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